Cas no 2171697-04-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidomethyl}-2-methylbutanoic acid
• CAS No: 2171697-04-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5834534
• PubChem ID: 165608211
• Update Time: 2025-05-22

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidomethyl}-2-methylbutanoic acid
• EN300-1483786
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]methyl}-2-methylbutanoic acid
• 2171697-04-2

• Inchi： 1S/C27H34N2O6/c1-4-27(2,25(31)32)17-28-24(30)23(14-9-15-34-3)29-26(33)35-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22-23H,4,9,14-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GWFZKKLCXQNLNV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)CC)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidomethyl}-2-methylbutanoic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidomethyl}-2-methylbutanoic acid

The compound with CAS No. 2171697-04-2, known as 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidomethyl}-2-methylbutanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy-substituted pentanamide moiety, and a 2-methylbutanoic acid backbone. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a protective group for amino acids during solid-phase synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. The methoxy group in the pentanamide chain has been shown to improve the compound's stability in physiological environments, making it a promising candidate for targeted drug delivery applications.

In addition to its pharmaceutical applications, this compound has also found use in materials science, particularly in the synthesis of novel polymers and coatings. The Fmoc group has been utilized as a building block for constructing stimuli-responsive materials, which can undergo structural changes in response to external stimuli such as temperature or pH. These materials have potential applications in sensors, drug delivery systems, and adaptive textiles.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the coupling of the Fmoc group with the pentanamide intermediate and the subsequent functionalization of the 2-methylbutanoic acid backbone. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production.

From a structural perspective, the compound exhibits a unique balance of hydrophilic and hydrophobic domains, which contributes to its versatility in various chemical and biological systems. The Fmoc group provides a rigid and planar structure that enhances molecular recognition properties, while the methoxy groups introduce flexibility and solubility into the molecule. These characteristics make it an ideal candidate for applications ranging from enzyme inhibition studies to polymer design.

Moreover, computational studies have provided valuable insights into the electronic and steric properties of this compound. Density functional theory (DFT) calculations have revealed that the Fmoc group significantly influences the electronic distribution of the molecule, enhancing its reactivity towards nucleophilic attacks during peptide bond formation. These findings have been instrumental in optimizing synthetic protocols and improving reaction efficiency.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidomethyl}-2-methylbutanoic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research, offering new possibilities for drug development, material innovation, and chemical synthesis techniques.